Cas no 1806192-03-9 (3-Iodo-4-nitro-2-(trifluoromethoxy)pyridine-5-carboxaldehyde)

• Product Name: 3-Iodo-4-nitro-2-(trifluoromethoxy)pyridine-5-carboxaldehyde
• CAS No: 1806192-03-9
• MF: C₇H₂F₃IN₂O₄
• MW: 362.001464366913
• CID: 4814285
• Update Time: 2025-08-04

3-Iodo-4-nitro-2-(trifluoromethoxy)pyridine-5-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Iodo-4-nitro-2-(trifluoromethoxy)pyridine-5-carboxaldehyde

• Inchi： 1S/C7H2F3IN2O4/c8-7(9,10)17-6-4(11)5(13(15)16)3(2-14)1-12-6/h1-2H
• InChI Key： DOJJYIHTMODVER-UHFFFAOYSA-N
• SMILES： IC1C(=NC=C(C=O)C=1[N+](=O)[O-])OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 309
• XLogP3: 2.3
• Topological Polar Surface Area: 85

Additional information on 3-Iodo-4-nitro-2-(trifluoromethoxy)pyridine-5-carboxaldehyde

Recent Advances in the Application of 3-Iodo-4-nitro-2-(trifluoromethoxy)pyridine-5-carboxaldehyde (CAS: 1806192-03-9) in Chemical Biology and Pharmaceutical Research

The compound 3-Iodo-4-nitro-2-(trifluoromethoxy)pyridine-5-carboxaldehyde (CAS: 1806192-03-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and versatile reactivity. This heterocyclic aldehyde, characterized by the presence of an iodine atom, nitro group, and trifluoromethoxy substituent, serves as a valuable intermediate in the synthesis of complex molecules with potential therapeutic applications. Recent studies have explored its utility in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of derivatives synthesized from 3-Iodo-4-nitro-2-(trifluoromethoxy)pyridine-5-carboxaldehyde as selective inhibitors of Bruton's tyrosine kinase (BTK), a key target in the treatment of B-cell malignancies. The researchers employed a structure-activity relationship (SAR) approach, modifying the aldehyde group to generate a series of hydrazone and oxime derivatives. These compounds exhibited nanomolar inhibitory activity against BTK, with promising selectivity over other kinases. The presence of the trifluoromethoxy group was found to enhance both potency and metabolic stability, highlighting the strategic importance of this moiety in drug design.

In the realm of antimicrobial research, a team from the University of Cambridge reported the use of 3-Iodo-4-nitro-2-(trifluoromethoxy)pyridine-5-carboxaldehyde as a precursor for the synthesis of novel quinolone hybrids. These hybrids demonstrated broad-spectrum activity against drug-resistant strains of Staphylococcus aureus and Mycobacterium tuberculosis. The iodine atom in the parent compound facilitated efficient cross-coupling reactions, enabling rapid diversification of the molecular scaffold. This work, published in Bioorganic & Medicinal Chemistry Letters, underscores the compound's potential in addressing the global challenge of antimicrobial resistance.

From a synthetic chemistry perspective, recent advances in the functionalization of 3-Iodo-4-nitro-2-(trifluoromethoxy)pyridine-5-carboxaldehyde have expanded its utility in click chemistry applications. Researchers at MIT developed a series of bioorthogonal probes by converting the aldehyde group to various azide and alkyne derivatives. These probes showed excellent reactivity in copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions, enabling selective labeling of biomolecules in complex biological systems. The electron-withdrawing nature of the nitro and trifluoromethoxy groups was found to significantly enhance the stability of these probes under physiological conditions.

The pharmacokinetic properties of compounds derived from 3-Iodo-4-nitro-2-(trifluoromethoxy)pyridine-5-carboxaldehyde have also been investigated in recent preclinical studies. A 2024 report in Drug Metabolism and Disposition highlighted the favorable ADME (absorption, distribution, metabolism, and excretion) profile of several analogs, particularly noting their ability to cross the blood-brain barrier. This finding opens new possibilities for the development of central nervous system (CNS)-targeted therapeutics based on this chemical scaffold.

In conclusion, 3-Iodo-4-nitro-2-(trifluoromethoxy)pyridine-5-carboxaldehyde (CAS: 1806192-03-9) has emerged as a versatile building block in medicinal chemistry, with applications spanning from kinase inhibitor development to antimicrobial drug discovery. Its unique combination of reactive functional groups and favorable physicochemical properties makes it particularly valuable for structure-based drug design. Future research directions may focus on exploring its potential in targeted protein degradation and PROTAC development, as well as further optimization of its derivatives for improved drug-like properties.